Cas no 59480-92-1 (2,5-Dimethyl-2,5-dihydro-1H-pyrrole)

2,5-Dimethyl-2,5-dihydro-1H-pyrrole structure
59480-92-1 structure
Product Name:2,5-Dimethyl-2,5-dihydro-1H-pyrrole
CAS No:59480-92-1
MF:C6H11N
MW:97.1582415103912
CID:375549
PubChem ID:24849114
Update Time:2025-04-19

2,5-Dimethyl-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole,2,5-dihydro-2,5-dimethyl-
    • 2,5-Dimethyl-2,5-dihydro-1H-pyrrole
    • 2,5-DIMETHYL-3-PYRROLINE
    • 2,5-Dimethyl-3-pyrroline, mixture of cis and trans
    • DTXSID30974886
    • 59480-92-1
    • TXQDHQBSNAJSHQ-UHFFFAOYSA-N
    • CS-0454044
    • J-507362
    • FT-0610431
    • NS00055258
    • 2,5-dimethyl-2,5-dihydropyrrole
    • AKOS005203035
    • EINECS 261-781-3
    • DB-030688
    • MDL： MFCD00005215
    • Inchi： 1S/C6H11N/c1-5-3-4-6(2)7-5/h3-7H,1-2H3
    • InChI Key： TXQDHQBSNAJSHQ-UHFFFAOYSA-N
    • SMILES： N1C(C)C=CC1C

Computed Properties

  • Exact Mass: 97.08910
  • Monoisotopic Mass: 97.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 76.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: Not available
  • Density: 0.824 g/mL at 25 °C(lit.)
  • Boiling Point: 102-105 °C(lit.)
  • Flash Point: Degrees Fahrenheit:41°F
    Degrees Celsius:5°C
  • Refractive Index: n20/D 1.4404(lit.)
  • PSA: 12.03000
  • LogP: 1.25160
  • Solubility: Not available
  • Vapor Pressure: 12.9±0.2 mmHg at 25°C

2,5-Dimethyl-2,5-dihydro-1H-pyrrole Security Information

  • Symbol: GHS02
  • Signal Word：Danger
  • Hazard Statement： H225
  • Warning Statement： P210
  • Hazardous Material transportation number：UN 1993 3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 11
  • Safety Instruction： S16
  • Hazardous Material Identification： F
  • HazardClass：3.1
  • PackingGroup：II
  • Storage Condition：2-8°C
  • Packing Group：II
  • Hazard Level：3.1
  • Safety Term：3.1
  • Packing Group：II
  • Risk Phrases：R11

2,5-Dimethyl-2,5-dihydro-1H-pyrrole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D481543-10mg
2,5-Dimethyl-2,5-dihydro-1H-pyrrole
 59480-92-1
10mg
 $ 50.00 2022-06-05
TRC
D481543-50mg
2,5-Dimethyl-2,5-dihydro-1H-pyrrole
 59480-92-1
50mg
 $ 65.00 2022-06-05
TRC
D481543-100mg
2,5-Dimethyl-2,5-dihydro-1H-pyrrole
 59480-92-1
100mg
 $ 80.00 2022-06-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
151327-1G
2,5-Dimethyl-2,5-dihydro-1H-pyrrole
 59480-92-1
1g
 ¥950.79 2023-12-10
A2B Chem LLC
AG65213-1g
2,5-DIMETHYL-3-PYRROLINE
 59480-92-1 90%
1g
 $258.00 2024-04-19

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